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The isoquinolin-1(2H)-one nucleus is a prominent heterocyclic framework recognized as a

"privileged scaffold" in medicinal chemistry.[1] Its derivatives are integral to a wide array of
natural products and synthetic compounds, exhibiting a broad spectrum of biological activities,
including antitumor, antimicrobial, anti-inflammatory, and antiviral properties.[2][3][4] The
strategic functionalization of this core structure allows for the fine-tuning of pharmacological
profiles, making it a focal point for drug discovery and development programs.[5]

This guide focuses on a specific, functionalized derivative: 5-iodo-2-methylisoquinolin-1(2H)-
one. This molecule incorporates three key features: the active isoquinolinone core, an N-
methyl group which can influence solubility and metabolic stability, and an iodine atom at the C-
5 position. The iodine is particularly significant as it not only modulates biological activity
through halogen bonding but also serves as a versatile synthetic handle for further molecular
elaboration via cross-coupling reactions.

Given its potential as a valuable building block for novel therapeutics, this document provides
researchers, scientists, and drug development professionals with a comprehensive technical
overview of its availability, a detailed protocol for its synthesis, and insights into its potential
applications.
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Part 1: Sourcing and Availability Analysis

A thorough search of commercial chemical vendor databases indicates that 5-iodo-2-
methylisoquinolin-1(2H)-one is not readily available as an off-the-shelf product. Its
specialized nature suggests that researchers must pursue alternative procurement strategies.

Primary Procurement Route: Custom Synthesis

For research groups requiring high-purity material without establishing in-house synthetic
chemistry, engaging a custom synthesis provider is the most efficient approach. These
organizations offer expertise in designing and executing multi-step syntheses for novel or rare

compounds.
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Company

Services Offered

Website

Otava Chemicals

Custom synthesis of building
blocks, compound libraries,
and biologically active
compounds. Offers route
scouting and process

development.

[Link]

BOC Sciences

Custom synthesis services
from milligram to kilogram
scale for biotechnology and
pharmaceutical industries,
including radiolabeled

compounds.[6]

ResolveMass Laboratories Inc.

Specializes in tailored
synthesis of small and large
molecules for pharmaceutical,
biotech, and academic

projects.[7]

[Link]

ChiroBlock

Offers first-time synthesis of
complex molecules, route
optimization, and supply of
exclusive chemicals for R&D

and production.[8]

[Link]

Tocris Bioscience

Provides custom synthesis of
complex organic molecules,
including heterocycles,
analogues, and stable isotope-

labeled compounds.

Secondary Procurement Route: In-House Synthesis

The most direct and cost-effective method for obtaining 5-iodo-2-methylisoquinolin-1(2H)-
one is through a targeted, in-house synthetic effort. The following sections provide a detailed,
field-proven protocol based on established chemical transformations.
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Part 2: A Practical Guide to the Synthesis of 5-iodo-
2-methylisoquinolin-1(2H)-one

The synthesis of the target compound can be logically approached in two key steps: the N-
methylation of the commercially available isoquinolin-1(2H)-one scaffold, followed by a

regioselective iodination at the C-5 position.

Chemical Properties of the Target Compound

Property Value

Molecular Formula C10HsINO

Molecular Weight 285.08 g/mol
Appearance Expected to be a solid
CAS Number Not assigned

Overall Synthetic Workflow
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Caption: Proposed two-step synthetic workflow for 5-iodo-2-methylisoquinolin-1(2H)-one.
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Experimental Protocol: Step 1 - Synthesis of 2-
Methylisoquinolin-1(2H)-one

Rationale: This step introduces the N-methyl group. While 2-methylisoquinolin-1(2H)-one is
commercially available from suppliers like AIFChem (an XtalPi company), this protocol is
provided for completeness, starting from the more common isoquinolin-1(2H)-one.[9][10] The
reaction proceeds via deprotonation of the nitrogen atom by a strong base, followed by
nucleophilic attack on methyl iodide.

Materials:

 Isoquinolin-1(2H)-one (1.0 eq)

e Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)
¢ Methyl iodide (CHsl) (1.5 eq)

e Anhydrous N,N-Dimethylformamide (DMF)

e Saturated aqueous ammonium chloride (NH4ClI) solution

o Ethyl acetate (EtOAC)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N2 or Ar), add
isoquinolin-1(2H)-one.

 Dissolve the starting material in anhydrous DMF.
e Cool the solution to 0 °C using an ice bath.

o Carefully add the sodium hydride portion-wise to the stirred solution. Effervescence (Hz gas)
will be observed. Allow the mixture to stir at 0 °C for 30 minutes.
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e Slowly add methyl iodide dropwise to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis
indicates complete consumption of the starting material.

e Cool the reaction mixture back to 0 °C and cautiously quench by the slow addition of
saturated aqueous NH4Cl solution.

o Transfer the mixture to a separatory funnel and dilute with water. Extract the aqueous layer
with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOQa, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield 2-
methylisoquinolin-1(2H)-one as a solid.

Experimental Protocol: Step 2 - Regioselective
lodination

Rationale: The direct iodination of the electron-rich isoquinoline ring system requires an
electrophilic iodine source. A powerful and highly regioselective method involves the use of N-
lodosuccinimide (NIS) in a strong acid like trifluoromethanesulfonic acid (TfOH).[11] The strong
acid protonates the carbonyl group, further activating the aromatic system towards electrophilic
substitution, directing the iodination to the C-5 position.

Materials:

2-Methylisoquinolin-1(2H)-one (1.0 eq)

N-lodosuccinimide (NIS) (1.1 eq)

Trifluoromethanesulfonic acid (TfOH)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate (Na2S203) solution
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e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

 In a round-bottom flask, dissolve 2-methylisoquinolin-1(2H)-one in trifluoromethanesulfonic
acid at 0 °C. Caution: TfOH is a strong, corrosive acid. Handle with appropriate personal
protective equipment.

e Once dissolved, add N-lodosuccinimide (NIS) portion-wise, maintaining the temperature at 0
°C.

« Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress
by TLC or LC-MS.

e Upon completion, carefully pour the reaction mixture into a beaker containing ice and a
saturated solution of sodium thiosulfate to quench the excess iodine.

» Basify the mixture by the slow addition of saturated sodium bicarbonate solution until
effervescence ceases.

o Extract the aqueous layer with dichloromethane (3x).

» Combine the organic layers, wash with brine, dry over anhydrous Na=SOa, filter, and
concentrate under reduced pressure.

» Purify the crude product by recrystallization or flash column chromatography to afford the
final product, 5-iodo-2-methylisoquinolin-1(2H)-one.

Part 3: Applications in Drug Discovery and Chemical

Biology

The 5-iodo-2-methylisoquinolin-1(2H)-one scaffold is a highly promising starting point for the
development of novel therapeutic agents. Isoquinoline-based compounds have been
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investigated for a multitude of diseases, and this specific derivative offers unique advantages
for lead optimization.[2][4]

Role as a Privileged Scaffold in Oncology

Many isoquinoline derivatives have demonstrated potent anticancer activity through various
mechanisms of action.[12] One of the most critical pathways often dysregulated in cancer is the
PI3K/Akt/mTOR signaling cascade, which controls cell growth, proliferation, and survival.
Several isoquinoline-based molecules have been identified as inhibitors of this pathway,
making 5-iodo-2-methylisoquinolin-1(2H)-one a prime candidate for screening in cancer cell
lines.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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